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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B078617 Get Quote

Solubility Profile of Disperse Brown 4: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Disperse Brown 4 (C.I. 11152:1), an azo dye. The information compiled herein is intended to

support research and development activities by providing key data on its solubility in various

solvents and detailing standardized methodologies for solubility determination.
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Property Value

Common Name Disperse Brown 4

C.I. Name C.I. Disperse Brown 4, 11152:1

CAS Number 12223-16-4

Molecular Formula C₁₆H₁₅BrCl₂N₄O₄

Molecular Weight 478.12 g/mol

IUPAC Name

2-[4-[(2-bromo-6-chloro-4-

nitrophenyl)diazenyl]-3-chloro-N-(2-

hydroxyethyl)anilino]ethanol

Chemical Class Single Azo Dye

Quantitative Solubility Data
Quantitative solubility data for Disperse Brown 4 is limited in publicly available literature.

However, a screening assessment for a closely related substance, Disperse Brown 1:1,

provides valuable read-across data from analogue disperse azo dyes. Due to the hydrophobic

nature of disperse dyes, they generally exhibit low solubility in water and higher solubility in

organic solvents.

Table 1: Solubility of Disperse Brown 4 Analogues in Various Solvents
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Solvent Solubility
Temperature
(°C)

Method Source

Water
Substantially

insoluble
Not Specified Read-across ETAD 1995[1]

Water

0.0052 mg/L (for

analogue

Disperse Blue

79:1)

25 Experimental
Baughman and

Perenich 1988[1]

Water

0.07 mg/L (for

analogue

Disperse Orange

30)

Not Specified Experimental Brown 1992[1]

n-Octanol 81 - 2100 mg/L 20 Read-across
Anliker and

Moser 1987[1]

Note: The provided data is based on structural analogues and should be used as an

estimation. Experimental determination for Disperse Brown 4 is recommended for precise

applications.

Experimental Protocols for Solubility Determination
A standardized and detailed experimental protocol for determining the solubility of disperse

dyes like Disperse Brown 4 is crucial for obtaining reproducible results. The following

methodology is a composite based on established standards such as ISO 7579 and general

laboratory practices for chemical solubility testing.

Principle
The solubility of Disperse Brown 4 in a specific organic solvent at a given temperature is

determined by preparing a saturated solution, separating the undissolved solid, and quantifying

the amount of dissolved solute in the clear supernatant. Gravimetric and photometric methods

are commonly employed for quantification.

Apparatus
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Analytical balance (± 0.1 mg)

Constant temperature bath or shaker incubator

Volumetric flasks and pipettes (Grade A)

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Spectrophotometer (for photometric method)

Oven (for gravimetric method)

Glass vials with screw caps

Reagents and Materials
Disperse Brown 4 (high purity)

Selected organic solvents (analytical grade)

Filter paper or membrane filters

Procedure
Preparation of a Saturated Solution:

Accurately weigh an excess amount of Disperse Brown 4 and transfer it to a glass vial.

Add a known volume of the selected solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath or shaker and agitate for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:
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After the equilibration period, allow the vial to stand in the constant temperature bath for a

short period to allow the excess solid to settle.

To obtain a clear supernatant, centrifuge the solution at a controlled temperature.

Carefully withdraw an aliquot of the clear supernatant using a pre-warmed or pre-cooled

pipette (to the temperature of the experiment) to avoid precipitation. For highly volatile

solvents, filtration using a syringe filter is recommended.

Quantification of Dissolved Solute:

Gravimetric Method:

Accurately transfer a known volume of the clear supernatant to a pre-weighed, dry

evaporating dish.

Evaporate the solvent in a fume hood or under a gentle stream of inert gas.

Dry the residue in an oven at a suitable temperature until a constant weight is achieved.

Calculate the mass of the dissolved dye.

Photometric Method:

Prepare a series of standard solutions of Disperse Brown 4 of known concentrations in

the same solvent.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorption (λmax) to construct a calibration curve.

Dilute the clear supernatant with a known volume of the solvent to bring the absorbance

within the linear range of the calibration curve.

Measure the absorbance of the diluted supernatant and determine its concentration

from the calibration curve.

Calculation of Solubility:
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Gravimetric Method: Solubility (g/L) = (Mass of residue (g) / Volume of aliquot (L))

Photometric Method: Solubility (g/L) = (Concentration from calibration curve (g/L) * Dilution

factor)

Experimental Workflow
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1. Preparation of Saturated Solution

2. Separation

3. Quantification

Gravimetric Method Photometric Method

4. Calculation

Weigh excess Disperse Brown 4

Add known volume of solvent

Equilibrate at constant temperature with agitation

Settle and Centrifuge

Withdraw clear supernatant

Evaporate solvent from known volume Dilute supernatant

Dry residue to constant weight

Calculate mass of dissolved dye

Calculate Solubility (g/L)

Prepare calibration curve

Measure absorbance

Determine concentration

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Disperse Brown 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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